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Compound Name: Faropenem

Cat. No.: B194159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for determining the in vitro

susceptibility of clinical bacterial isolates to faropenem, an oral penem antibacterial agent. The

information is intended to guide research and development efforts by providing standardized

methods and a summary of expected activity against a range of clinically relevant bacteria.

Introduction
Faropenem is a β-lactam antibiotic belonging to the penem class. It exhibits a broad spectrum

of activity against many Gram-positive and Gram-negative aerobes and anaerobes.[1] Like

other β-lactam antibiotics, faropenem inhibits bacterial cell wall synthesis by binding to

penicillin-binding proteins (PBPs).[1] It is notably stable against hydrolysis by many β-

lactamases, including some extended-spectrum β-lactamases (ESBLs) and AmpC β-

lactamases.[1] Understanding the susceptibility of clinical isolates to faropenem is crucial for

its potential clinical application, especially in the context of rising antimicrobial resistance.

Accurate and reproducible antimicrobial susceptibility testing (AST) is fundamental for

assessing the potential efficacy of an antimicrobial agent. This document outlines the

standardized methodologies for faropenem AST, including broth microdilution, agar dilution,

and disk diffusion.
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The following tables summarize the minimum inhibitory concentration (MIC) data for

faropenem against a variety of clinical isolates as reported in the scientific literature. It is

important to note that as of late 2025, specific clinical breakpoints for faropenem have not

been established by major international standards organizations like the Clinical and

Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial

Susceptibility Testing (EUCAST).[2][3] The data presented here reflects the intrinsic activity of

the compound.

Table 1: In Vitro Activity of Faropenem against Gram-Positive Clinical Isolates
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Organism
(Number of
Isolates)

MIC₅₀ (mg/L) MIC₉₀ (mg/L)
MIC Range
(mg/L)

Reference

Methicillin-

Resistant

Staphylococcus

aureus (MRSA)

(n=18)

- 4 -

Coagulase-

Negative

Staphylococci

(CNS) (n=16)

- 2 -

Enterococcus

faecalis (n=14)
- 2 -

Streptococcus

pneumoniae

(penicillin-

susceptible)

- - ≤0.06 - 1

Streptococcus

pneumoniae

(penicillin-

resistant)

- - ≤0.06 - 1

Anaerobic Gram-

positive cocci (53

isolates)

- - ≤4

Non-spore-

forming Gram-

positive rods (28

isolates)

- - ≤4

Table 2: In Vitro Activity of Faropenem against Gram-Negative Clinical Isolates
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Organism
(Number of
Isolates)

MIC₅₀ (mg/L) MIC₉₀ (mg/L)
MIC Range
(mg/L)

Reference

Escherichia coli

(n=20)
- 2 -

Klebsiella

pneumoniae

(n=21)

- 4 -

ESBL-producing

E. coli and K.

pneumoniae

(n=48)

1 2 -

AmpC-producing

E. coli and K.

pneumoniae

(n=8)

1 >2 -

Enterobacter

spp. (AmpC-

derepressed)

- - 2 - 16

Serratia spp.

(AmpC-

derepressed)

- - 8 - 16

Pseudomonas

aeruginosa
- - >128

Acinetobacter

baumannii

(n=20)

- >64 -

Experimental Protocols
The following are detailed protocols for performing faropenem susceptibility testing. These

methods are based on established standards for antimicrobial susceptibility testing.
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Protocol 1: Broth Microdilution MIC Testing
This method determines the minimum inhibitory concentration (MIC) of faropenem in a liquid

medium.

Materials:

Faropenem analytical powder

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland

Sterile saline or broth for inoculum preparation

Micropipettes and sterile tips

Incubator (35°C ± 2°C)

ELISA plate reader (optional, for automated reading)

Quality control (QC) strains (e.g., Staphylococcus aureus ATCC 29213)

Procedure:

Prepare Faropenem Stock Solution: Accurately weigh the faropenem powder and dissolve

it in a suitable solvent to create a high-concentration stock solution. Further dilute in CAMHB

to twice the highest concentration to be tested.

Prepare Microtiter Plates: Dispense 100 µL of CAMHB into all wells of a 96-well plate.

Serial Dilution: Add 100 µL of the 2x concentrated faropenem solution to the first column of

wells. Mix thoroughly by pipetting up and down. Transfer 100 µL from the first column to the

second, and repeat this two-fold serial dilution across the plate to the desired final

concentration, discarding 100 µL from the last antibiotic-containing well. Column 11 serves
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as a positive growth control (no antibiotic), and column 12 as a negative control (no

bacteria).

Prepare Inoculum: From a fresh (18-24 hour) culture, pick several colonies and suspend

them in sterile saline or broth. Adjust the turbidity to match a 0.5 McFarland standard

(approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final

inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

Inoculate Plates: Add the standardized bacterial suspension to each well (except the

negative control).

Incubation: Cover the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of faropenem that completely inhibits

visible bacterial growth. This can be determined by visual inspection or with an ELISA reader.

Quality Control: Concurrently test a reference QC strain with a known faropenem MIC range

to ensure the validity of the test run.

Protocol 2: Agar Dilution MIC Testing
This method involves incorporating faropenem directly into the agar medium.

Materials:

Faropenem analytical powder

Mueller-Hinton Agar (MHA)

Sterile petri plates

Bacterial inoculum standardized to 0.5 McFarland

Inoculum replicating device (e.g., Steers replicator)

Water bath (45-50°C)

Incubator (35°C ± 2°C)
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Quality control (QC) strains

Procedure:

Prepare Faropenem-Agar Plates: Prepare serial dilutions of faropenem in a small volume of

sterile water. For each concentration, add 2 mL of the antibiotic solution to 18 mL of molten

MHA held at 45-50°C in a water bath. Mix well and pour into sterile petri plates to a depth of

4 mm. Also prepare a drug-free control plate.

Prepare Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

Dilute this to achieve a final inoculum concentration of approximately 10⁴ CFU per spot.

Inoculate Plates: Using an inoculum replicating device, spot the standardized bacterial

suspensions onto the surface of the agar plates, from the lowest to the highest

concentration.

Incubation: Allow the inoculum spots to dry, then invert the plates and incubate at 35°C ± 2°C

for 16-20 hours.

Reading Results: The MIC is the lowest concentration of faropenem that prevents the

growth of a visible colony. A faint haze or a single colony at the inoculation spot is

disregarded.

Quality Control: Include QC strains on each set of plates to validate the results.

Protocol 3: Kirby-Bauer Disk Diffusion Testing
This qualitative or semi-quantitative method assesses susceptibility based on the zone of

growth inhibition around a faropenem-impregnated disk.

Materials:

Faropenem disks (e.g., 10 µg)

Mueller-Hinton Agar (MHA) plates (4 mm depth)

Bacterial inoculum standardized to 0.5 McFarland
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Sterile cotton swabs

Incubator (35°C ± 2°C)

Ruler or caliper for measuring zone diameters

Quality control (QC) strains

Procedure:

Prepare Inoculum: Prepare a bacterial suspension adjusted to a 0.5 McFarland turbidity

standard.

Inoculate MHA Plate: Dip a sterile cotton swab into the standardized inoculum, removing

excess fluid by pressing it against the inside of the tube. Swab the entire surface of the MHA

plate three times, rotating the plate approximately 60 degrees between each swabbing to

ensure even coverage.

Apply Disks: Allow the plate to dry for 5-15 minutes. Aseptically apply the faropenem disk to

the center of the inoculated area. Gently press the disk to ensure complete contact with the

agar surface.

Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

Reading Results: Measure the diameter of the zone of complete growth inhibition in

millimeters (mm), including the diameter of the disk.

Interpretation: While official CLSI or EUCAST breakpoints are not currently available, one

study found that for ESBL-producing E. coli and K. pneumoniae, a zone of inhibition

diameter larger than 16.0 mm corresponded to an estimated MIC of ≤2.2 mg/L.

Quality Control: Test QC strains with each batch of tests to ensure the accuracy of the disk

potency and testing procedure.

Visualization of Experimental Workflows
The following diagrams illustrate the key steps in each susceptibility testing protocol.
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Caption: Workflow for Broth Microdilution Susceptibility Testing.
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Caption: Workflow for Agar Dilution Susceptibility Testing.
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Caption: Workflow for Disk Diffusion Susceptibility Testing.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. asp.mednet.ucla.edu [asp.mednet.ucla.edu]

3. EUCAST: Clinical Breakpoint Tables [eucast.org]

To cite this document: BenchChem. [Application Notes and Protocols for Faropenem
Susceptibility Testing of Clinical Isolates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194159#faropenem-susceptibility-testing-for-clinical-
isolates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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